Cas no 947271-63-8 (5-Cyclopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid)

5-Cyclopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid structure
947271-63-8 structure
Product Name:5-Cyclopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid
CAS No:947271-63-8
MF:C12H11N3O2
MW:229.234642267227
CID:1093743
PubChem ID:24274767
Update Time:2025-04-20

5-Cyclopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Cyclopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid
    • 5-cyclopropyl-1-phenyltriazole-4-carboxylic acid
    • IMCJMKXJTVDBSX-UHFFFAOYSA-N
    • AKOS002676576
    • SCHEMBL3491869
    • 5-cyclopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxylicacid
    • Z381398772
    • EN300-61274
    • 947271-63-8
    • G58555
    • DB-382529
    • MDL: MFCD10003290
    • Inchi: 1S/C12H11N3O2/c16-12(17)10-11(8-6-7-8)15(14-13-10)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,16,17)
    • InChI Key: IMCJMKXJTVDBSX-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C2CC2)N(C2C=CC=CC=2)N=N1)=O

Computed Properties

  • Exact Mass: 229.085126602g/mol
  • Monoisotopic Mass: 229.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 68Ų

5-Cyclopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

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